Cas no 1269959-97-8 ((2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid
• CAS No: 1269959-97-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5168259
• Update Time: 2025-05-18

(2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid
• (2S)-2-amino-3-(3-methylpyridin-2-yl)propanoicacid

• Inchi： 1S/C9H12N2O2/c1-6-3-2-4-11-8(6)5-7(10)9(12)13/h2-4,7H,5,10H2,1H3,(H,12,13)/t7-/m0/s1
• InChI Key： OHRRKEYAYSAHJG-ZETCQYMHSA-N
• SMILES： OC([C@H](CC1C(C)=CC=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid

Comprehensive Guide to (2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid (CAS No. 1269959-97-8)

(2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid (CAS No. 1269959-97-8) is a specialized amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, often referred to as a modified amino acid, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role in peptide synthesis and enzyme inhibition, making it a topic of interest in modern medicinal chemistry.

The molecular structure of (2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid features a pyridine ring substituted with a methyl group, which enhances its stability and reactivity. This structural motif is commonly found in bioactive molecules, contributing to its utility in designing small-molecule therapeutics. The compound's chiral center at the 2-position also makes it valuable for studying stereoselective reactions, a hot topic in asymmetric synthesis.

One of the most frequently asked questions about CAS No. 1269959-97-8 is its solubility and stability under various conditions. Studies indicate that this compound exhibits good solubility in polar solvents like water and DMSO, which is crucial for its application in biological assays. Its stability at room temperature further enhances its practicality in laboratory settings, aligning with the growing demand for stable research chemicals.

In the context of drug development, (2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid has shown promise as a building block for peptide-based drugs. Its ability to mimic natural amino acids while introducing modified functional groups makes it a versatile tool for structure-activity relationship (SAR) studies. This is particularly relevant given the rising interest in targeted therapies and precision medicine.

Another area of interest is the compound's potential role in neurological research. The pyridine moiety in its structure is known to interact with neurotransmitter receptors, sparking investigations into its effects on central nervous system (CNS) disorders. Researchers are exploring its applicability in conditions such as Parkinson's disease and depression, topics that frequently trend in scientific literature and public health discussions.

From a synthetic chemistry perspective, CAS No. 1269959-97-8 is often discussed in forums and publications focusing on amino acid derivatives and heterocyclic compounds. Its synthesis typically involves asymmetric hydrogenation or enzymatic resolution, methods that are widely searched by chemists looking for efficient routes to chiral molecules. The compound's high enantiomeric purity is another key selling point for laboratories prioritizing quality in their research materials.

The market for (2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid is expanding, driven by the increasing demand for custom synthesis and research-grade chemicals. Suppliers often highlight its availability in various quantities, from milligrams to kilograms, catering to both academic and industrial researchers. This flexibility aligns with the current trend toward scalable chemical solutions in drug discovery pipelines.

In terms of safety and handling, CAS No. 1269959-97-8 is generally considered low-risk for standard laboratory use. However, as with all research chemicals, proper personal protective equipment (PPE) and ventilation are recommended. This emphasis on safety resonates with the broader scientific community's focus on responsible research practices, a topic that frequently appears in laboratory safety guidelines and training materials.

Looking ahead, the applications of (2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid are likely to expand further as researchers uncover new ways to leverage its unique properties. Its compatibility with solid-phase peptide synthesis (SPPS) and potential in bioconjugation chemistry position it as a valuable asset in the toolkit of modern chemists. These applications are particularly timely, given the surge in interest around biologics and peptide therapeutics in the pharmaceutical industry.

For researchers seeking detailed technical information about CAS No. 1269959-97-8, key parameters of interest typically include its melting point, optical rotation, and NMR spectra. These data points are crucial for quality control and method development, addressing common queries from scientists validating new synthetic protocols or analytical methods.

In conclusion, (2S)-2-amino-3-(3-methylpyridin-2-yl)propanoic acid represents an important class of non-natural amino acids with diverse applications in cutting-edge research. Its combination of structural features, synthetic accessibility, and biological relevance makes it a compound worth watching in the evolving landscape of medicinal chemistry and drug discovery. As research continues to uncover its full potential, this molecule is poised to remain a subject of scientific interest and innovation.